Cas no 2227781-09-9 (4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one
• CAS No: 2227781-09-9
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5569127
• PubChem ID: 165594512
• Update Time: 2025-05-20

4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1636249
• 4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one
• 2227781-09-9

• Inchi： 1S/C9H14N4O/c1-12-5-11-4-7(12)9-6(10)3-8(14)13(9)2/h4-6,9H,3,10H2,1-2H3/t6-,9-/m0/s1
• InChI Key： LLYBDQDATVMGSC-RCOVLWMOSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2=CN=CN2C)N1C)N

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one

Introduction to 4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one (CAS No. 2227781-09-9)

4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one, identified by the CAS number 2227781-09-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities. The structural framework of this molecule incorporates a pyrrolidinone core, functionalized with an amino group, a methyl group, and a 1-methylimidazole moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis and exploration of 4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one have been the focus of several recent studies, driven by its potential applications in drug discovery. The pyrrolidinone ring is a common motif in bioactive molecules, often contributing to interactions with biological targets such as enzymes and receptors. The presence of the amino group provides a site for further derivatization, allowing chemists to explore various functionalization strategies that could enhance the pharmacological properties of the compound.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that exhibit antimicrobial, anti-inflammatory, and anticancer activities. The 1-methylimidazole moiety, in particular, has been shown to enhance binding affinity and selectivity in several drug candidates. Recent research has demonstrated that modifications in this region can significantly influence the biological activity of related compounds, making 4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, the development of novel heterocyclic compounds like 4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one is crucial for addressing unmet medical needs. The compound's unique structural features make it an attractive starting point for designing molecules with improved efficacy and reduced toxicity. Researchers have been exploring various synthetic pathways to optimize the production of this compound, aiming to achieve high yields and purity levels suitable for preclinical and clinical studies.

The biological activity of 4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one has been evaluated in several in vitro assays. Initial studies have shown promising results in terms of inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. These findings have prompted further investigation into its potential as a lead compound for drug development. The compound's ability to modulate biological pathways makes it a valuable asset in the quest for novel therapeutic agents.

Advances in computational chemistry and molecular modeling have also played a significant role in understanding the interactions between 4-amino-1-methyl-5-(1-methyl-1H-imidazol-5-yl)pyrrolidin-2-one and its biological targets. These tools have enabled researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. Such computational approaches are particularly useful in identifying key pharmacophores within the molecule and guiding synthetic modifications to enhance its biological activity.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their wide range of biological activities and favorable pharmacokinetic properties. 4-amino-1-methyl--(methyl--imidazol--pyrrolidin--one) represents a prime example of how structural complexity can be leveraged to develop novel drug candidates. Its unique combination of functional groups makes it a versatile scaffold for further exploration, potentially leading to breakthroughs in treating various diseases.

Future research directions for 4-amino--(methyl--imidazol--pyrrolidin--one) include exploring its potential as an intermediate in multi-step syntheses and evaluating its efficacy in animal models. Additionally, studies on its metabolic stability and pharmacokinetic profiles will be crucial for assessing its suitability for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this promising compound closer to therapeutic applications.

In summary,4-amino--(methyl--imidazol--pyrrolidin--one) (CAS No. 2227781–09–9) is a structurally interesting heterocyclic compound with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration, with applications ranging from antimicrobial agents to anticancer drugs. As research continues, this compound is likely to play an important role in the development of novel therapeutics targeting various diseases.